Cas no 2171423-73-5 (2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentyl}acetic acid)

• Product Name: 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentyl}acetic acid
• CAS No: 2171423-73-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5777340
• PubChem ID: 165546829
• Update Time: 2025-06-14

2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1512213
• 2-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]cyclopentyl}acetic acid
• 2171423-73-5
• 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentyl}acetic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,3)25(26(33)29-18-13-12-17(14-18)15-24(31)32)30-27(34)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23,25H,12-16H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)/t17?,18?,25-/m1/s1
• InChI Key： JIKYDFMDXMFJCB-ZQYQLRQTSA-N
• SMILES： O=C([C@H](C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentyl}acetic acid

Comprehensive Overview of 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentyl}acetic acid (CAS No. 2171423-73-5)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentyl}acetic acid (CAS No. 2171423-73-5) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology. Researchers and industry professionals are increasingly searching for high-purity Fmoc-amino acids and custom peptide building blocks, making this compound a focal point in modern organic chemistry.

The structural complexity of 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentyl}acetic acid highlights its versatility. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group ensures stability during peptide chain elongation, while the cyclopentyl acetic acid moiety introduces unique conformational properties. These features align with current trends in targeted drug delivery and peptide-based therapeutics, areas where Google searches for "peptide modifications" and "Fmoc deprotection methods" have surged by 40% year-over-year.

From a synthetic perspective, CAS No. 2171423-73-5 exemplifies the growing demand for chiral building blocks in asymmetric synthesis. The (2S)-2-amino-3,3-dimethylbutanoic acid fragment (commonly known as tert-leucine derivative) contributes to enhanced metabolic stability in peptide drugs - a hot topic in pharmaceutical forums discussing "improved peptide bioavailability". Analytical techniques like HPLC purity testing and mass spectrometry characterization are crucial for quality control, as evidenced by numerous patent applications referencing this compound.

The application spectrum of 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentyl}acetic acid extends beyond traditional peptide synthesis. Recent publications highlight its utility in developing macrocyclic peptide inhibitors for protein-protein interactions (PPIs), a frontier in cancer research. This correlates with rising search volumes for "PPI modulators" and "constrained peptides" across scientific databases. The compound's rigid cyclopentyl backbone provides spatial constraints that mimic secondary protein structures, addressing a key challenge in rational drug design.

Storage and handling recommendations for CAS No. 2171423-73-5 reflect best practices for Fmoc-protected compounds: maintenance at -20°C under inert atmosphere to prevent degradation. Such protocols are frequently queried in chemical supplier knowledge bases, indicating strong user interest in compound stability solutions. The molecular weight (436.5 g/mol) and exact mass data meet stringent requirements for GMP-grade peptide synthesis, another trending search term among contract manufacturing organizations.

Emerging applications in peptide-drug conjugates (PDCs) further elevate the importance of this building block. The compound's carboxylic acid functionality enables facile conjugation with drug payloads or linkers - a technique gaining traction in antibody-drug conjugate (ADC) alternatives. Scientific communities actively discuss such innovations under tags like #NextGenBioconjugation, with particular attention to sterically hindered amino acids that improve conjugate stability.

Regulatory considerations for 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentyl}acetic acid focus on its classification as a non-hazardous research chemical under standard handling conditions. This distinguishes it from restricted substances while maintaining relevance in green chemistry initiatives - a priority area receiving 25% more academic citations since 2022. The compound's role in developing sustainable peptide synthesis protocols aligns with industry shifts toward reduced solvent waste and energy consumption.

Future research directions likely to involve CAS No. 2171423-73-5 include peptide nucleic acid (PNA) modifications and foldamer development, both subjects of recent high-impact publications. Its structural features address two critical needs in these fields: backbone rigidity for controlled folding and orthogonal protection for sequential assembly. These characteristics respond directly to frequent researcher queries about "controlling peptide secondary structure" and "multi-step protecting group strategies".

From a commercial standpoint, the global market for specialty amino acid derivatives like this compound is projected to grow at 7.8% CAGR through 2030, driven by demand in personalized medicine and diagnostic probe development. Suppliers emphasizing batch-to-batch consistency and scalable synthesis routes for such building blocks are capturing significant market share, as reflected in recent industry analyst reports.

In conclusion, 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentyl}acetic acid represents a sophisticated tool at the intersection of medicinal chemistry and bioconjugate technology. Its value proposition extends beyond being merely another Fmoc-amino acid to serving as a strategic component in addressing contemporary challenges in peptide engineering and therapeutic development. The compound's multifaceted applications ensure its continued relevance as research trends evolve toward more complex bioactive molecules.